Cas no 1805314-52-6 (2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-sulfonamide)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-sulfonamide
• CAS No: 1805314-52-6
• MF: C₇H₉F₂N₃O₂S
• MW: 237.227066755295
• CID: 4849697
• Update Time: 2025-07-22

2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C7H9F2N3O2S/c8-7(9)4-1-2-6(15(11,13)14)5(3-10)12-4/h1-2,7H,3,10H2,(H2,11,13,14)
• InChI Key： GUCHTTCADUBVPK-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(F)F)N=C1CN)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: -1
• Topological Polar Surface Area: 107

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-sulfonamide

Recent Advances in the Study of 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-sulfonamide (CAS: 1805314-52-6)

The compound 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-sulfonamide (CAS: 1805314-52-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-sulfonamide scaffold, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule therapeutics. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research has been the exploration of 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-sulfonamide as a potent inhibitor of carbonic anhydrase isoforms. Carbonic anhydrases (CAs) are a family of enzymes involved in critical physiological processes, and their dysregulation has been implicated in diseases such as cancer, glaucoma, and epilepsy. Preliminary in vitro studies have demonstrated that this compound exhibits high selectivity and affinity for specific CA isoforms, making it a promising candidate for targeted therapy. The difluoromethyl group at the 6-position of the pyridine ring has been identified as a critical moiety for enhancing binding affinity and metabolic stability.

In addition to its role as a CA inhibitor, recent investigations have explored the potential of 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-sulfonamide in the treatment of neurodegenerative diseases. Researchers have hypothesized that its sulfonamide functionality may confer neuroprotective properties by modulating oxidative stress pathways. In vivo studies using animal models of Alzheimer's disease have shown that the compound can reduce amyloid-beta plaque formation and improve cognitive function, although further validation is required to confirm these findings.

The synthetic routes for 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-sulfonamide have also been a focal point of recent research. A novel one-pot synthesis method has been reported, which significantly improves yield and reduces the number of purification steps compared to traditional approaches. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound. Additionally, computational modeling studies have provided insights into the structure-activity relationship (SAR) of this molecule, enabling the design of derivatives with enhanced potency and reduced off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-sulfonamide. Issues such as bioavailability, toxicity, and pharmacokinetic properties need to be addressed through rigorous preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's drug-like properties and advance it into clinical trials. The ongoing research underscores the potential of this molecule as a versatile scaffold for the development of next-generation therapeutics.

In conclusion, 2-(Aminomethyl)-6-(difluoromethyl)pyridine-3-sulfonamide (CAS: 1805314-52-6) represents a compelling area of research in chemical biology and drug discovery. Its dual functionality as an enzyme inhibitor and neuroprotective agent, combined with recent advancements in synthesis and SAR studies, positions it as a promising candidate for further investigation. As the field progresses, continued exploration of its therapeutic applications and mechanistic insights will be crucial for unlocking its full potential in medicine.